Cas no 45512-27-4 ([3-(hydroxymethyl)azetidin-3-yl]methanol)

• Product Name: [3-(hydroxymethyl)azetidin-3-yl]methanol
• CAS No: 45512-27-4
• Molecular Formula: C₅H₁₁NO₂
• Molecular Weight: 117.14634
• MDL: MFCD19217762
• CID: 2083753
• PubChem ID: 21463402

[3-(hydroxymethyl)azetidin-3-yl]methanol Properties

Names and Identifiers

• 3,3-Di(hydroxymethyl)azetidine
• azetidine-3,3-dimethanol
• [3-(hydroxymethyl)azetidin-3-yl]methanol
• MFCD19217762
• AKOS006355859
• CS-0119955
• SB22970
• azetidine-3,3-diyldimethanol
• SCHEMBL8521872
• 45512-27-4
• AC6171
• SY027929
• VBA51227
• EN300-396147
• F2147-4172
• DB-228427

• MDL： MFCD19217762
• InChIKey： JAXQPBINKGFTPK-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11NO2/c7-3-5(4-8)1-6-2-5/h6-8H,1-4H2
• SMILES： OCC1(CO)CNC1

Computed Properties

• Exact Mass: 117.07900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 117.078978594g/mol
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• LogP: -1.11060
• PSA: 52.49000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines